Cas no 2375259-50-8 (1-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid)

• Product Name: 1-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• CAS No: 2375259-50-8
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5354981
• Update Time: 2025-05-25

1-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[1-[(2-Methylpropan-2-yl)oxycarbonylamino]ethyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• 1-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
• Z3810739983
• 1-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid

• Inchi： 1S/C13H21NO5/c1-8(14-10(17)19-11(2,3)4)13-5-12(6-13,7-18-13)9(15)16/h8H,5-7H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： UVWIFKMZBFIVGF-UHFFFAOYSA-N
• SMILES： O1CC2(C(=O)O)CC1(C(C)NC(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 406
• XLogP3: 0.7
• Topological Polar Surface Area: 84.9

Additional information on 1-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid

Comprehensive Overview of 1-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2375259-50-8)

In the realm of synthetic organic chemistry and pharmaceutical intermediates, 1-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2375259-50-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its bicyclic framework and tert-butoxycarbonyl (Boc) protection group, serves as a versatile building block in drug discovery and material science. Researchers and industry professionals frequently inquire about its synthesis, properties, and role in modern peptide coupling or small-molecule drug development.

The molecular structure of this compound combines a 2-oxabicyclo[2.1.1]hexane core with a carboxylic acid functionality, making it a valuable scaffold for designing bioactive molecules. Its Boc-protected aminoethyl moiety enhances stability during synthetic procedures, a feature highly sought after in medicinal chemistry. Recent trends in AI-driven drug design and high-throughput screening have further amplified interest in such structurally diverse intermediates, as they enable rapid exploration of chemical space.

From a synthetic perspective, the compound’s CAS No. 2375259-50-8 is often associated with queries about stereoselective synthesis and green chemistry approaches. Environmental sustainability in chemical production is a growing concern, and researchers are exploring catalytic methods to optimize the yield and purity of this intermediate. Additionally, its compatibility with click chemistry and bioconjugation techniques makes it a candidate for developing targeted therapeutics, aligning with the rising demand for precision medicine.

Analytical characterization of 1-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The compound’s solubility and thermal stability profiles are also critical parameters for industrial-scale applications, often discussed in forums focused on process chemistry optimization.

In the context of drug delivery systems, this bicyclic derivative’s rigid structure offers advantages for enhancing bioavailability and metabolic resistance. Its potential utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors has been explored, reflecting broader industry shifts toward innovative therapeutic modalities. As the scientific community prioritizes fragment-based drug discovery, compounds like CAS No. 2375259-50-8 provide essential fragments for library design.

Market-wise, the demand for specialized intermediates like this compound is driven by the expansion of biopharmaceutical R&D and contract manufacturing organizations (CMOs). Suppliers and researchers alike emphasize the need for reliable scale-up protocols and intellectual property considerations, particularly when navigating patent landscapes for novel chemotypes. The compound’s role in peptidomimetics further underscores its relevance in addressing undruggable targets, a hot topic in oncology and neurodegenerative disease research.

In summary, 1-(1-{[(Tert-butoxy)carbonyl]amino}ethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No. 2375259-50-8) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span from bench-scale research to industrial drug development, resonating with contemporary themes like sustainable synthesis and therapeutic breakthroughs. As the field evolves, this compound will likely remain a focal point for discussions on molecular complexity and functional diversity in chemical design.